![molecular formula C15H23N5 B4511137 N-cyclooctyl-3-ethyl[1,2,4]triazolo[4,3-b]pyridazin-6-amine](/img/structure/B4511137.png)
N-cyclooctyl-3-ethyl[1,2,4]triazolo[4,3-b]pyridazin-6-amine
Description
Synthesis Analysis
The synthesis of triazolo[4,3-b]pyridazinones involves key strategies such as alkylation, 1,3-dipolar cycloaddition, and oxidative cyclization processes. Mojahidi et al. (2013) synthesized N-substituted pyridazinones and triazolo[4,3-b]pyridazinones through alkylation and 1,3-dipolar cycloaddition, highlighting the regioselectivity of these reactions confirmed by NMR spectroscopy and X-ray diffraction (Mojahidi et al., 2013). Similarly, oxidative cyclization techniques have been employed for synthesizing triazolo[4,3-a]pyridin-3-amines, demonstrating the versatility of methods to access these scaffolds (Kazuhisa Ishimoto et al., 2015).
Molecular Structure Analysis
The structural elucidation of these compounds often utilizes advanced spectroscopic techniques, including NMR and X-ray diffraction. These methods provide detailed insights into the regioselectivity of the synthesis processes and the molecular configurations of the final products. The precision in structure determination is crucial for understanding the compound's potential interactions with biological targets (Souad Mojahidi et al., 2013).
Chemical Reactions and Properties
The chemical reactivity of triazolo[4,3-b]pyridazin-6-amines encompasses various reactions, including cycloadditions and acylation processes. These reactions are pivotal for the functionalization of the core structure, enabling the synthesis of derivatives with potential enhanced biological activities. The chemical properties of these compounds, such as their reactivity towards nucleophiles or electrophiles, are defined by the presence of reactive functional groups and the electronic nature of the heterocyclic system (E. Rakib et al., 2006).
properties
IUPAC Name |
N-cyclooctyl-3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N5/c1-2-14-17-18-15-11-10-13(19-20(14)15)16-12-8-6-4-3-5-7-9-12/h10-12H,2-9H2,1H3,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLLJAKQUJSOGOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C2N1N=C(C=C2)NC3CCCCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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